Cas no 2096516-32-2 (11-Oxomogroside IV)

• Product Name: 11-Oxomogroside IV
• CAS No: 2096516-32-2
• MF: C₃₉H₆₄O₁₄
• MW: 756.9171
• CID: 4671458
• PubChem ID: 154831764
• Update Time: 2025-05-28

11-Oxomogroside IV Chemical and Physical Properties

Names and Identifiers

• Anemarrhenasaponin III
• DA-69451
• 11-Oxomogroside IV
• E88744
• 2096516-32-2

• Inchi： 1S/C39H64O14/c1-17-7-12-39(48-16-17)18(2)25-33(53-39)29(44)26-21-6-5-19-13-20(8-10-37(19,3)22(21)9-11-38(25,26)4)49-36-34(31(46)28(43)24(15-41)51-36)52-35-32(47)30(45)27(42)23(14-40)50-35/h17-36,40-47H,5-16H2,1-4H3
• InChI Key： FZEHHXRFTMAICH-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1C(C1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 1122.58220373g/mol
• Monoisotopic Mass: 1122.58220373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 6
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 217

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on 11-Oxomogroside IV

Comprehensive Analysis of 11-Oxomogroside IV (CAS No. 2096516-32-2): Properties, Applications, and Research Insights

11-Oxomogroside IV (CAS No. 2096516-32-2) is a bioactive compound belonging to the mogroside family, a group of natural sweeteners derived from Siraitia grosvenorii (monk fruit). This compound has garnered significant attention in recent years due to its potential health benefits, including antioxidant, anti-inflammatory, and sugar-reducing properties. As consumers increasingly seek natural sugar alternatives and functional ingredients, 11-Oxomogroside IV stands out as a promising candidate for food, pharmaceutical, and nutraceutical applications.

The chemical structure of 11-Oxomogroside IV features a unique oxo group at the C-11 position, which distinguishes it from other mogrosides like Mogroside V or Mogroside IIIE. This structural modification may enhance its bioavailability and biological activity, making it a subject of interest for researchers studying natural sweeteners and glycosides. Recent studies have explored its role in metabolic health, particularly in managing blood sugar levels and oxidative stress, aligning with the growing demand for diabetes-friendly ingredients.

In the context of clean-label trends, 11-Oxomogroside IV offers a zero-calorie sweetness profile, making it an attractive alternative to artificial sweeteners like aspartame or sucralose. Its compatibility with low-carb and keto diets has further fueled its popularity among health-conscious consumers. Additionally, its potential synergy with other botanical extracts, such as stevia or erythritol, opens doors for innovative sugar-reduction formulations in beverages and confectionery.

From a technical perspective, the extraction and purification of 11-Oxomogroside IV require advanced techniques like chromatography and enzymatic modification to ensure high purity and yield. Researchers are also investigating its stability under various pH conditions and thermal processing, critical factors for industrial applications. The compound’s water solubility and sensory profile (minimal aftertaste compared to other mogrosides) further enhance its commercial viability.

Emerging studies suggest that 11-Oxomogroside IV may exhibit neuroprotective effects and gut microbiota modulation, linking it to broader wellness trends like brain health and probiotic synergy. These findings position it as a multifaceted ingredient beyond sweetness, catering to the rising demand for functional foods and personalized nutrition. Regulatory approvals, such as GRAS status in certain markets, further support its safe use in consumer products.

In summary, 11-Oxomogroside IV (CAS No. 2096516-32-2) represents a cutting-edge intersection of natural sweetness and health-promoting properties. Its versatility, combined with evolving consumer preferences for sustainable and science-backed ingredients, ensures its relevance in future research and product development. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in the next generation of health-centric formulations.